Cas no 61951-51-7 (Disperse Blue 124)

• Product Name: Disperse Blue 124
• CAS No: 61951-51-7
• MF: C₁₆H₁₉N₅O₄S
• MW: 377.41816163063
• MDL: MFCD03098935
• CID: 508947
• PubChem ID: 84802
• Update Time: 2025-04-19

Disperse Blue 124 Chemical and Physical Properties

Names and Identifiers

• Disperse Blue 124
• 1,3-DIPROPYL-8-PHENYLXANTHINE
• 124MIX
• DISPERSEBLUE106
• 15141-18-1
• C.I. Disperse Blue 124
• 2-(ethyl{3-methyl-4-[(5-nitro-1,3-thiazol-2-yl)diazenyl]phenyl}amino)ethyl acetate
• 2-(ethyl(3-methyl-4-((5-nitro-1,3-thiazol-2-yl)diazenyl)phenyl)amino)ethyl acetate
• 2-(N-Ethyl-4-((5-nitrothiazol-2-yl)azo)-m-toluidino)ethyl acetate
• NS00051417
• W-110405
• SCHEMBL25292441
• 2-[N-ETHYL-4-[(5-NITROTHIAZOL-2-YL)AZO]-M-TOLUIDINO]ETHYL ACETATE
• Serisol 2RD
• Ethanol, 2-[ethyl[3-methyl-4-[2-(5-nitro-2-thiazolyl)diazenyl]phenyl]amino]-, 1-acetate
• 61951-51-7
• CHEBI:59605
• EINECS 239-203-6
• HMAJVAFLGGPIPN-UHFFFAOYSA-N
• 2-[N-ethyl-3-methyl-4-[(5-nitro-1,3-thiazol-2-yl)diazenyl]anilino]ethyl acetate
• AKOS015902614
• Disperse Blue 124 100 microg/mL in Acetonitrile
• DTXSID40864562
• Epitope ID:131801
• Q27126800

• MDL： MFCD03098935
• Inchi： 1S/C16H19N5O4S/c1-4-20(7-8-25-12(3)22)13-5-6-14(11(2)9-13)18-19-16-17-10-15(26-16)21(23)24/h5-6,9-10H,4,7-8H2,1-3H3/b19-18+
• InChI Key： HMAJVAFLGGPIPN-VHEBQXMUSA-N
• SMILES： S1C(=CN=C1/N=N/C1C=CC(=CC=1C)N(CC)CCOC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 377.11600
• Monoisotopic Mass: 377.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141A^2
• XLogP3: 4

Experimental Properties

• Density: 1.35
• Boiling Point: 545.7 °C at 760mmHg
• Flash Point: 283.8 °C
• Refractive Index: 1.631
• PSA: 141.21000
• LogP: 4.68770

Disperse Blue 124 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H317
• Warning Statement： P280-P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：2
• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Nitrothiazoles